SU 3327
SU 3327
Halicin is a member of the class of thiadiazoles that is 1,3,4-thiadiazol-2-amine which is substituted by a (5-nitro-1,3-thiazol-2-yl)sulfanediyl group at position 5. It is a c-Jun N-terminal kinase inhibitor (IC50 = 0.7uM) and exhibits antibacterial properties. It has a role as a c-Jun N-terminal kinase inhibitor and an antibacterial agent. It is a member of thiadiazoles, a member of 1,3-thiazoles, a primary amino compound, a C-nitro compound and an organic sulfide.
Brand Name:
Vulcanchem
CAS No.:
40045-50-9
VCID:
VC0004718
InChI:
InChI=1S/C5H3N5O2S3/c6-3-8-9-5(14-3)15-4-7-1-2(13-4)10(11)12/h1H,(H2,6,8)
SMILES:
C1=C(SC(=N1)SC2=NN=C(S2)N)[N+](=O)[O-]
Molecular Formula:
C5H3N5O2S3
Molecular Weight:
261.3 g/mol
SU 3327
CAS No.: 40045-50-9
Inhibitors
VCID: VC0004718
Molecular Formula: C5H3N5O2S3
Molecular Weight: 261.3 g/mol
| CAS No. | 40045-50-9 |
|---|---|
| Product Name | SU 3327 |
| Molecular Formula | C5H3N5O2S3 |
| Molecular Weight | 261.3 g/mol |
| IUPAC Name | 5-[(5-nitro-1,3-thiazol-2-yl)sulfanyl]-1,3,4-thiadiazol-2-amine |
| Standard InChI | InChI=1S/C5H3N5O2S3/c6-3-8-9-5(14-3)15-4-7-1-2(13-4)10(11)12/h1H,(H2,6,8) |
| Standard InChIKey | NQQBNZBOOHHVQP-UHFFFAOYSA-N |
| SMILES | C1=C(SC(=N1)SC2=NN=C(S2)N)[N+](=O)[O-] |
| Canonical SMILES | C1=C(SC(=N1)SC2=NN=C(S2)N)[N+](=O)[O-] |
| Description | Halicin is a member of the class of thiadiazoles that is 1,3,4-thiadiazol-2-amine which is substituted by a (5-nitro-1,3-thiazol-2-yl)sulfanediyl group at position 5. It is a c-Jun N-terminal kinase inhibitor (IC50 = 0.7uM) and exhibits antibacterial properties. It has a role as a c-Jun N-terminal kinase inhibitor and an antibacterial agent. It is a member of thiadiazoles, a member of 1,3-thiazoles, a primary amino compound, a C-nitro compound and an organic sulfide. |
| Synonyms | 5-[(5-Nitro-2-thiazolyl)thio]-1,3,4thiadiazol-2-amine |
| PubChem Compound | 11837140 |
| Last Modified | Nov 11 2021 |
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